Cas no 2305440-79-1 (rac-1-(3R,4S)-3-hydroxy-4-phenylpyrrolidin-1-ylprop-2-en-1-one)

• Product Name: rac-1-(3R,4S)-3-hydroxy-4-phenylpyrrolidin-1-ylprop-2-en-1-one
• CAS No: 2305440-79-1
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 5380077
• PubChem ID: 139015432
• Update Time: 2025-10-28

rac-1-(3R,4S)-3-hydroxy-4-phenylpyrrolidin-1-ylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• rel-1-[(3R,4S)-3-Hydroxy-4-phenyl-1-pyrrolidinyl]-2-propen-1-one
• rac-1-(3R,4S)-3-hydroxy-4-phenylpyrrolidin-1-ylprop-2-en-1-one

• Inchi： 1S/C13H15NO2/c1-2-13(16)14-8-11(12(15)9-14)10-6-4-3-5-7-10/h2-7,11-12,15H,1,8-9H2/t11-,12+/m1/s1
• InChI Key： ZCEJIJKPBCBZEG-NEPJUHHUSA-N
• SMILES： C(N1C[C@H](C2=CC=CC=C2)[C@@H](O)C1)(=O)C=C

Experimental Properties

• Density: 1.182±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 429.2±45.0 °C(Predicted)
• pka: 14.24±0.40(Predicted)

Additional information on rac-1-(3R,4S)-3-hydroxy-4-phenylpyrrolidin-1-ylprop-2-en-1-one

Compound CAS No. 2305440-79-1: Rac-1-(3R,4S)-3-Hydroxy-4-Phenylpyrrolidin-1-Ylprop-2-en-1-one

The compound with CAS No. 2305440-79-1, known as rac-1-(3R,4S)-3-hydroxy-4-phenylpyrrolidin-1-ylprop-2-en-1-one, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, which contribute to its potential biological activity and applications in drug discovery.

The racemic nature of this compound indicates that it exists as a mixture of two enantiomers, which are non-superimposable mirror images of each other. The stereochemistry at the 3R and 4S positions of the pyrrolidine ring plays a crucial role in determining the compound's physical and chemical properties. Recent studies have highlighted the importance of stereochemistry in drug design, as it can significantly influence the molecule's interaction with biological targets.

The pyrrolidine ring system is a five-membered nitrogen-containing heterocycle that is commonly found in various bioactive compounds. In this compound, the pyrrolidine ring is substituted with a hydroxyl group at the 3-position and a phenyl group at the 4-position. The presence of these substituents introduces steric and electronic effects that can modulate the molecule's reactivity and selectivity. Furthermore, the propenone moiety attached to the pyrrolidine ring adds another layer of complexity to the molecule's structure.

Recent research has focused on understanding the biochemical properties of this compound. Studies have shown that it exhibits potential anti-inflammatory and antioxidant activities, making it a promising candidate for therapeutic applications. The hydroxyl group on the pyrrolidine ring is believed to play a key role in these activities by participating in hydrogen bonding interactions with biological targets.

The synthesis of this compound involves a multi-step process that requires precise control over stereochemistry. One common approach involves the use of chiral auxiliary reagents to facilitate the formation of the desired stereoisomers. Advances in asymmetric synthesis techniques have enabled researchers to achieve high enantiomeric excess in the preparation of this compound, which is critical for its potential use in pharmaceutical applications.

In terms of therapeutic applications, this compound has shown promise in preclinical studies targeting inflammatory diseases and oxidative stress-related conditions. Its ability to modulate cellular signaling pathways and reduce oxidative damage suggests that it could be developed into a novel therapeutic agent. However, further studies are needed to evaluate its safety, efficacy, and pharmacokinetic properties in vivo.

The structural uniqueness of rac-1-(3R,4S)-3-hydroxy-4-phenylpyrrolidin-1-ylprop-2-en-one also makes it an interesting subject for chemical exploration. Researchers have investigated its reactivity under various conditions, revealing its potential as a building block for more complex molecules. The combination of a pyrrolidine ring with a propenone moiety provides a versatile platform for further functionalization and diversification.

In conclusion, CAS No. 2305440-79-1 represents a fascinating example of how stereochemistry and structural complexity can contribute to the development of bioactive compounds. With ongoing research into its properties and applications, this compound holds significant potential in advancing drug discovery and chemical synthesis.